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Compound of Interest

Compound Name: 2-n-Heptyl-4-quinolinol

Cat. No.: B15560890

Get Quote

An In-depth Technical Guide to 2-n-Heptyl-4-quinolinol and its N-oxide Derivative

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-n-Heptyl-4-quinolinol, and its corresponding N-oxide, are key signaling molecules primarily

produced by the bacterium Pseudomonas aeruginosa. These compounds, belonging to the

class of 4-hydroxy-2-alkylquinolines (HAQs), are crucial for bacterial communication, a process

known as quorum sensing. 2-Heptyl-4-quinolone (HHQ), a precursor to the Pseudomonas

quinolone signal (PQS), and 2-heptyl-4-hydroxyquinoline N-oxide (HQNO) play significant roles

in regulating virulence, biofilm formation, and mediating interactions with other microorganisms.

[1][2][3] HQNO, in particular, is a potent inhibitor of the mitochondrial respiratory chain,

contributing to the competitive advantage of P. aeruginosa in mixed microbial communities.[4]

[5] This guide provides a comprehensive overview of the chemical properties, biological

activities, underlying signaling pathways, and key experimental protocols related to these

important biomolecules.
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2-n-Heptyl-4-quinolinol exists in tautomeric equilibrium with 2-heptyl-4(1H)-quinolone. Both

this form and its N-oxide derivative are of significant biological interest. The key identifiers and

physicochemical properties are summarized below.

Property 2-heptyl-4(1H)-quinolone
2-heptyl-4-
hydroxyquinoline N-oxide
(HQNO)

CAS Number 2503-80-2 341-88-8

Molecular Formula C₁₆H₂₁NO C₁₆H₂₁NO₂

Molecular Weight 243.34 g/mol 259.34 g/mol

IUPAC Name 2-heptyl-1H-quinolin-4-one
2-heptyl-1-hydroxyquinolin-4-

one

Synonyms
2-heptyl-4-hydroxyquinoline;

HHQ

N-oxo-2-heptyl-4-

Hydroxyquinoline; Pyo II

Appearance Solid
White to off-white crystalline

solid

Solubility -
DMF: 0.5 mg/ml; DMSO: 1

mg/ml; Ethanol: 3 mg/ml

XLogP3 4.9 -

Hydrogen Bond Donor Count 1 1

Hydrogen Bond Acceptor

Count
2 2

Rotatable Bond Count 6 6

Biological Activity and Mechanism of Action
Both HHQ and HQNO exhibit a range of biological activities, primarily centered around

bacterial quorum sensing and interspecies competition.

Quorum Sensing Regulation
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HHQ is a precursor to 2-heptyl-3-hydroxy-4-quinolone (PQS), a key signaling molecule in the P.

aeruginosa quorum sensing cascade. HHQ and PQS bind to the transcriptional regulator PqsR

(also known as MvfR), leading to the autoinduction of the pqsABCDE operon, which is

responsible for their biosynthesis. This signaling system controls the expression of numerous

virulence factors.

Inhibition of Cellular Respiration
HQNO is a well-established inhibitor of the electron transport chain. It binds to the

mitochondrial cytochrome b protein, a component of Complex III, thereby blocking cellular

respiration. This inhibitory action is not limited to prokaryotes; HQNO also affects eukaryotic

mitochondrial function. This mechanism is a key factor in the ability of P. aeruginosa to

outcompete other bacteria, such as Staphylococcus aureus, in infection sites.

Antimicrobial and Other Activities
The biological activities of 2-heptyl-4-quinolone and its derivatives have been quantified in

various studies.
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Compound Activity
Organism/Syst
em

Measurement Value

2-heptyl-4-

quinolone (H7)
Antitrypanosomal

Trypanosoma

cruzi
IC₅₀ 100.9 µg/mL

2-heptyl-4-

quinolone (H7)
Antibacterial Vibrio harveyi MIC 450 µg/mL

2-heptyl-4-

quinolone (H7)
Antibacterial

Helicobacter

pylori
MIC 0.1–0.5 mg/mL

2-n-Heptyl-4-

hydroxyquinoline

-N-oxide (N7)

5-lipoxygenase

inhibition
- IC₅₀ 1.5 x 10⁻⁷ M

2-n-Heptyl-4-

hydroxyquinoline

-N-oxide (N7)

Antibacterial
Helicobacter

pylori
MIC 0.1–0.5 mg/mL

HQNO
NADH oxidase

inhibition

Vibrio

alginolyticus
-

90% inhibition at

40 µM

Signaling Pathways
The Pseudomonas quinolone signal (PQS) system is a central regulatory network in P.

aeruginosa. The pathway illustrating the biosynthesis and regulatory function of HHQ and PQS

is depicted below.
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Biosynthesis

Regulation
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(2-heptyl-4-quinolone) PqsH PQS

(2-heptyl-3-hydroxy-4-quinolone)
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(Transcriptional Regulator)

bind & activate

bind & activate

pqsA promoter

induces

Virulence Genes
induces

 controls expression of
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PQS quorum sensing pathway in P. aeruginosa.

Experimental Protocols
Synthesis of 2-Heptyl-4-hydroxyquinoline N-oxide
(HQNO)
A common method for the synthesis of 2-alkyl-4-quinolone N-oxides involves the controlled

partial hydrogenation of 2-nitrobenzoyl enamines.

Materials:

Starting enamine (e.g., (E)-3-((2-nitrophenyl)amino)dec-3-en-2-one)

Isopropanol (IPA)

Dimethyl sulfoxide (DMSO)

n-Butylamine
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5 wt% Platinum on Alumina (Pt/Al₂O₃)

Hydrogen (H₂) gas

Celite

Procedure:

Dissolve the starting enamine (0.5 mmol) in isopropanol (2 mL).

Add DMSO (0.012 mL), n-butylamine (0.050 mL), and 5 wt% Pt/Al₂O₃ (10 mg) to the

solution.

Evacuate the air from the reaction vessel and replace it with H₂ gas, maintaining the H₂

atmosphere with a balloon.

Stir the reaction mixture magnetically at 25°C for 24 hours.

Filter the catalyst off through a pad of celite on a sintered glass funnel, rinsing thoroughly

with IPA.

Evaporate the solvent from the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel (using a hexane-ethyl

acetate gradient) to yield the pure 2-heptyl-4-hydroxyquinoline N-oxide.

Enzyme-Linked Immunosorbent Assay (ELISA) for
HQNO Detection
An immunochemical approach can be used for the sensitive detection of HQNO in biological

samples. The following is a generalized workflow for a competitive ELISA.
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Start

1. Coat Microplate
with HHQ-BSA conjugate

2. Wash Plate

3. Add Sample/Standard (containing HQNO)
and anti-HQNO Antibody

4. Incubate
(Competitive Binding)

5. Wash Plate

6. Add Secondary Antibody
(Enzyme-conjugated)

7. Wash Plate

8. Add Substrate

9. Measure Absorbance

End
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Workflow for a competitive ELISA to detect HQNO.
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Methodology Outline:

Coating: Microtiter plates are coated with an HHQ-protein conjugate (e.g., HHQ-BSA).

Competition: A mixture of the sample (or standard HQNO solution) and a specific anti-HQNO

antibody is added to the wells. The free HQNO in the sample competes with the coated HHQ

for binding to the antibody.

Secondary Antibody: After incubation and washing, a secondary antibody conjugated to an

enzyme (like HRP) is added, which binds to the primary antibody captured on the plate.

Detection: A chromogenic substrate is added, and the resulting color development is

measured. The signal is inversely proportional to the concentration of HQNO in the sample.

Conclusion
2-n-Heptyl-4-quinolinol (HHQ) and its N-oxide (HQNO) are multifaceted molecules with

profound implications for bacterial pathogenesis and interspecies interactions. Their role in

quorum sensing makes them attractive targets for novel anti-virulence therapies. Furthermore,

the specific inhibitory action of HQNO on cellular respiration provides a valuable tool for

studying microbial physiology and competition. The information and protocols presented in this

guide offer a foundational resource for researchers and professionals engaged in the study and

therapeutic targeting of these significant bacterial metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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